Cas no 79867-01-9 (Boranediamine, N,N-dimethyl-N'-(1-methylpropyl)-1-phenyl-)

79867-01-9 structure
Product name:Boranediamine, N,N-dimethyl-N'-(1-methylpropyl)-1-phenyl-
Boranediamine, N,N-dimethyl-N'-(1-methylpropyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Boranediamine, N,N-dimethyl-N'-(1-methylpropyl)-1-phenyl-
- N-[dimethylamino(phenyl)boranyl]butan-2-amine
- N'-(Butan-2-yl)-N,N-dimethyl-1-phenylboranediamine
- DTXSID70508341
- 79867-01-9
-
- Inchi: InChI=1S/C12H21BN2/c1-5-11(2)14-13(15(3)4)12-9-7-6-8-10-12/h6-11,14H,5H2,1-4H3
- InChI Key: FBOIAEPSUYDEAA-UHFFFAOYSA-N
- SMILES: B(C1=CC=CC=C1)(NC(C)CC)N(C)C
Computed Properties
- Exact Mass: 204.1797788g/mol
- Monoisotopic Mass: 204.1797788g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
Boranediamine, N,N-dimethyl-N'-(1-methylpropyl)-1-phenyl- Related Literature
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Sanda Rončević,Ivan Nemet,Tea Zubin Ferri,Dubravka Matković-Čalogović RSC Adv., 2019,9, 31043-31051
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Dmitry M. Rudkevich,Heng Xu Chem. Commun., 2005, 2651-2659
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6. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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M. Rezaei DashtArzhandi,A. F. Ismail,T. Matsuura RSC Adv., 2015,5, 21916-21924
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
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